Cas no 2171285-91-7 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid
• CAS No: 2171285-91-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5945711
• PubChem ID: 165558408
• Update Time: 2025-05-25

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid
• EN300-1522771
• 2171285-91-7
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopropyl}acetic acid

• Inchi： 1S/C23H24N2O5/c1-14(21(28)25-23(10-11-23)12-20(26)27)24-22(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,24,29)(H,25,28)(H,26,27)/t14-/m0/s1
• InChI Key： QXFMRJCIBWIMJO-AWEZNQCLSA-N
• SMILES： OC(CC1(CC1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid

Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid (CAS No. 2171285-91-7) in Modern Chemical and Pharmaceutical Research

The compound 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid, identified by the CAS number 2171285-91-7, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a fluoren-9-yl moiety and a cyclopropyl group in its structure contributes to its unique chemical properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry, owing to their favorable pharmacokinetic profiles and enhanced binding affinity to biological targets. The 9H-fluoren-9-ylmethoxycarbonyl substituent in this compound not only imparts stability but also facilitates interactions with specific enzymes and receptors. This has opened new avenues for the development of targeted therapies, particularly in oncology and neurology, where precise molecular interactions are crucial.

The cyclopropyl group, another key structural feature, has been increasingly recognized for its role in modulating metabolic pathways and enhancing drug bioavailability. In the context of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid, this moiety may contribute to improved solubility and reduced clearance rates, thereby extending the compound's therapeutic window. Such structural attributes make it an attractive scaffold for designing novel pharmacological agents.

Moreover, the stereochemical configuration at the (2S) position introduces a level of specificity that is often critical for biological activity. Chiral compounds like this one have demonstrated enhanced efficacy in clinical trials due to their ability to interact selectively with enantiomer-specific biological targets. The synthesis of such complex molecules requires meticulous attention to detail, ensuring high enantiomeric purity, which is essential for their intended applications.

In the realm of drug discovery, the development of prodrug strategies has been instrumental in overcoming challenges related to poor solubility and bioavailability. The acetic acid moiety in this compound suggests potential prodrug applications, where it could be converted into a more stable or water-soluble derivative before administration. This approach has been successfully employed in various therapeutic areas, including antiviral and anticancer treatments.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize structures with unprecedented precision. These tools have been particularly valuable in identifying lead compounds that exhibit high potency against disease-causing targets.

The integration of machine learning and artificial intelligence into drug discovery pipelines has also played a pivotal role in streamlining the development process. By leveraging large datasets and predictive algorithms, scientists can now rapidly screen vast libraries of compounds for potential therapeutic candidates. This has significantly reduced the time and resources required for hit identification and optimization.

As research continues to evolve, the applications of compounds like 2171285-91-7 are expected to expand into new therapeutic modalities. For instance, nanotechnology-based delivery systems could enhance the targeted delivery of such molecules, improving treatment outcomes while minimizing side effects. Additionally, combination therapies involving multiple synergistic agents may further amplify their therapeutic benefits.

The role of collaborative research cannot be overstated in advancing our understanding of these complex molecules. By fostering interdisciplinary partnerships between chemists, biologists, pharmacologists, and clinicians, we can accelerate the translation of laboratory discoveries into clinical practice. Such collaborations are essential for addressing unmet medical needs and improving patient care.

In conclusion,2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopropyl}acetic acid (CAS No. 2171285-91-7) exemplifies the innovative spirit driving modern chemical and pharmaceutical research. Its unique structural features and potential applications make it a cornerstone in the quest for novel therapeutics. As we continue to unravel its properties and explore new frontiers in drug development,this compound holds immense promise for shaping the future of medicine.